Cas no 100117-37-1 (Ethanone,1-(5,6,7,8-tetrahydro-2,3-dihydroxy-1-naphthalenyl)-)

• Product Name: Ethanone,1-(5,6,7,8-tetrahydro-2,3-dihydroxy-1-naphthalenyl)-
• CAS No: 100117-37-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 123960
• Update Time: 2024-01-25

Ethanone,1-(5,6,7,8-tetrahydro-2,3-dihydroxy-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5,6,7,8-tetrahydro-2,3-dihydroxy-1-naphthalenyl)-
• 1'-Acetonaphthone,5',6',7',8'-tetrahydro-2',3'-dihydroxy- (6CI)
• 1-Acetonaphthone, 5,6,7,8-tetrahydro-2,3-dihydroxy- (6CI)
• Ethanone, 1-(5,6,7,8-tetrahydro-2,3-dihydroxy-1-naphthalenyl)-

• Inchi： 1S/C12H14O3/c1-7(13)11-9-5-3-2-4-8(9)6-10(14)12(11)15/h6,14-15H,2-5H2,1H3
• InChI Key： JVGIFTNEGIRSCM-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C2C(CCCC2)=CC(O)=C1O)C

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• PSA: 57.53